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Compound of Interest

Compound Name: Butofilolol

Cat. No.: B107662

Essential Safety and Handling Guide for
Butorphanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Butorphanol,
a potent opioid analgesic. Adherence to these procedures is critical to mitigate risks and ensure
a safe laboratory environment. It is presumed that the user intended to search for
"Butorphanol” rather than "Butofilolol," as the latter does not correspond to a known chemical
entity.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
Butorphanol to minimize exposure. The required PPE varies depending on the nature of the
work being conducted.[1][2][3]
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Safety and Handling Protocols

Engineering Controls:

When handling Butorphanol, especially in powder form, it is crucial to use engineering controls

to minimize inhalation exposure.[2] Operations should be conducted in a designated area with

restricted access.
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e Ventilation: Use a certified chemical fume hood, a ventilated balance enclosure, or a similar
containment system for all weighing and solution preparation activities.[2]

e |solation: For larger scale operations, closed systems should be utilized to prevent the
release of the substance into the work environment.[1]

Safe Handling Practices:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][5]

Aerosol Prevention: Avoid procedures that may generate dust or aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[1][6]

No Personal Items: Do not eat, drink, or smoke in areas where Butorphanol is handled.[1][5]

Labeling: Ensure all containers of Butorphanol are clearly and accurately labeled.

Quantitative Toxicity and Exposure Data

The following tables summarize available quantitative data regarding the toxicity of
Butorphanol. It is important to note that a universally recognized Occupational Exposure Limit
(OEL) has not been established. The provided OELs are from specific sources and should be
considered as guidance.

Acute Toxicity Data (Butorphanol Tartrate)[6][7]

Route Species LD50

Oral Mouse 395 mg/kg
Oral Rat 315 mg/kg
Subcutaneous Mouse 299 mg/kg
Subcutaneous Rat 425 mg/kg

Occupational Exposure Limits (OELSs) for Butorphanol Tartrate
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Organization/Source Value Notes

internal (Merck)[e] 3 g/ 8-hour Time-Weighted Average

(TWA)

Short-Term Exposure Limit
Internal (Merck)[8] 25 pg/m3

(STEL)
Latvia OEL[5] 5 mg/m3 Time-Weighted Average (TWA)

Operational Plans

Spill Response Protocol:

In the event of a Butorphanol spill, immediate and appropriate action is necessary to contain
the spill and prevent exposure.

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]
» Ventilate: Ensure the area is well-ventilated, if safe to do so.
o PPE: Don the appropriate PPE for spill cleanup as detailed in the table above.[5]

o Containment: For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand). For
solid spills, carefully sweep or vacuum with a HEPA-filtered vacuum. Do not create dust.

o Collection: Collect the spilled material and absorbent into a sealed, labeled container for
disposal.[5]

o Decontamination: Clean the spill area thoroughly with an appropriate deactivating solution,
followed by soap and water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Emergency Procedures:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][2]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

Disposal Plan

All Butorphanol waste, including unused material, contaminated PPE, and spill cleanup debris,
must be handled as hazardous waste.

¢ Collection: Collect all waste in clearly labeled, sealed containers.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Disposal: Dispose of waste through a licensed hazardous waste disposal company, in
accordance with all federal, state, and local regulations.[1][4] Do not dispose of Butorphanol
down the drain or in the regular trash.[4]

Visual Workflow for Safe Handling of Butorphanol
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Butorphanol Handling and Safety Workflow
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Caption: Workflow for the safe handling of Butorphanol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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